Cas no 1261909-78-7 (5-(2-Carboxythiophene-4-YL)-2-hydroxyisonicotinic acid)

5-(2-Carboxythiophene-4-YL)-2-hydroxyisonicotinic acid is a versatile organic compound with a unique structure. Its carboxy and hydroxy functional groups confer it with potential applications in the synthesis of pharmaceuticals and agrochemicals. The compound exhibits high purity and stability, making it a valuable intermediate for organic synthesis. Its distinctive 2-carboxythiophene-4-yl substituent adds specificity to its reactivity profile, facilitating targeted reactions.

5-(2-Carboxythiophene-4-YL)-2-hydroxyisonicotinic acid structure

1261909-78-7 structure

Product Name:5-(2-Carboxythiophene-4-YL)-2-hydroxyisonicotinic acid

CAS No:1261909-78-7

MF:C₁₁H₇NO₅S

MW:265.241981744766

MDL:MFCD18317679

CID:2762843

PubChem ID:53223547

Update Time:2025-06-18

5-(2-Carboxythiophene-4-YL)-2-hydroxyisonicotinic acid Chemical and Physical Properties

Names and Identifiers

- 5-(5-Carboxythiophen-3-yl)-2-oxo-1,2-dihydropyridine-4-carboxylic acid
- 5-(2-CARBOXYTHIOPHENE-4-YL)-2-HYDROXYISONICOTINIC ACID
- 5-(2-Carboxythiophene-4-yl)-2-hydroxyisonicotinic acid, 95%
- 1261909-78-7
- MFCD18317679
- DTXSID50687683
- 5-(2-Carboxythiophene-4-YL)-2-hydroxyisonicotinic acid
- MDL： MFCD18317679
- Inchi： 1S/C11H7NO5S/c13-9-2-6(10(14)15)7(3-12-9)5-1-8(11(16)17)18-4-5/h1-4H,(H,12,13)(H,14,15)(H,16,17)
- InChI Key： CJRFJUBXUGQXQB-UHFFFAOYSA-N
- SMILES： S1C(C(=O)O)=CC(=C1)C1=CNC(C=C1C(=O)O)=O

Computed Properties

Exact Mass: 265.00449350Da
Monoisotopic Mass: 265.00449350Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 482
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 132Å²

5-(2-Carboxythiophene-4-YL)-2-hydroxyisonicotinic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB324351-5 g	5-(2-Carboxythiophene-4-yl)-2-hydroxyisonicotinic acid, 95%; .	1261909-78-7	95%	5g	€1159.00	2023-04-26
abcr	AB324351-5g	5-(2-Carboxythiophene-4-yl)-2-hydroxyisonicotinic acid, 95%; .	1261909-78-7	95%	5g	€1159.00	2025-04-21